Cas no 208599-88-6 (Primulasaponin II)

• Product Name: Primulasaponin II
• CAS No: 208599-88-6
• MF: C₅₉H₉₆O₂₇
• MW: 1237.37736225128
• CID: 891426
• PubChem ID: 90471010
• Update Time: 2025-04-19

Primulasaponin II Chemical and Physical Properties

Names and Identifiers

• PRIMULIC ACID 2
• Primulasaponin II
• 208599-88-6
• CS-0148876
• Primulic acid II
• DA-66869
• AKOS040762225
• HY-N8662

• Inchi： 1S/C59H96O27/c1-23-32(64)35(67)39(71)49(78-23)85-45-36(68)34(66)25(19-60)79-51(45)83-43-41(73)44(47(74)75)84-52(46(43)86-50-40(72)37(69)42(26(20-61)80-50)82-48-38(70)33(65)24(62)21-76-48)81-31-11-12-55(6)27(54(31,4)5)9-13-56(7)28(55)10-14-59-29-17-53(2,3)15-16-58(29,22-77-59)30(63)18-57(56,59)8/h23-46,48-52,60-73H,9-22H2,1-8H3,(H,74,75)
• InChI Key： PDCAFVYIKFVFFL-UHFFFAOYSA-N
• SMILES： CC1C(O)C(O)C(O)C(OC2C(OC3C(OC4C(O)C(O)C(OC5C(O)C(O)C(O)CO5)C(CO)O4)C(OC4C(C)(C)C5CCC6(C7(C8(C9C(C(C7)O)(CCC(C9)(C)C)CO8)CCC6C5(C)CC4)C)C)OC(C(=O)O)C3O)OC(CO)C(O)C2O)O1

Computed Properties

• Exact Mass: 1236.61000
• Monoisotopic Mass: 1236.61389778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 27
• Heavy Atom Count: 86
• Rotatable Bond Count: 13
• Complexity: 2410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 34
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.436
• Topological Polar Surface Area: 422Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.12 g/l) (25 º C),
• PSA: 422.05000
• LogP: -2.76750

Primulasaponin II Security Information

• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene saponins
• Triterpenoids